2'-Deoxyadenylyl-(3'-5')-thymidine

• CAS: 23339-47-1
• Synonyms: 2'-deoxyadenylyl-(3'-5')-thymidine; d(ApT)
• Molecular Formula: C20H26N7O10P
• Molecular Weight: 555.4 g/mol
• SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OCC3C(CC(O3)N4C=NC5=C(N=CN=C54)N)O)O
• InChI: InChI=1S/C20H26N7O10P/c1-9-4-26(20(31)25-19(9)30)14-2-10(28)12(36-14)5-34-38(32,33)35-6-13-11(29)3-15(37-13)27-8-24-16-17(21)22-7-23-18(16)27/h4,7-8,10-15,28-29H,2-3,5-6H2,1H3,(H,32,33)(H2,21,22,23)(H,25,30,31)/t10-,11-,12+,13+,14+,15+/m0/s1
• InChIKey: DRHQKJKROQSOGW-BBZRCZKMSA-N

Researchers studying radiation-induced DNA damage at A-T steps require sequence-defined substrates, as d(ApT) and d(TpA) yield distinct lesion profiles. d(ApT) is the correct probe for adenine-specific oxidative lesions. Supplied at ≥95% purity by AX-HPLC. - Produces unique adenine-modification products under X-irradiation not formed from d(TpA) [Belfi et al., 1986]. - Fully characterized by ¹H/³¹P NMR under standardized conditions (Cheng & Sarma, 1977) for conformational baseline studies. - Serves as a minimal phosphodiesterase substrate with established RP-HPLC behavior for enzymatic kinetic assays.

d(ApT): A Dinucleoside Monophosphate for DNA Research

2'-Deoxyadenylyl-(3'→5')-thymidine, abbreviated d(ApT) or dApdT, is a deoxyribodinucleoside monophosphate consisting of a 2'-deoxyadenosine (dA) residue linked via a 3'→5' phosphodiester bond to thymidine (dT) [1]. It belongs to the class of oligodeoxyribonucleotides and serves as the simplest sequence-defined model of a DNA dinucleotide step. With a molecular formula of C₂₀H₂₆N₇O₁₀P and a molecular weight of 555.40 g/mol, it is supplied at ≥95% purity by AX-HPLC . The compound is not a therapeutic agent but a well-characterized research tool for probing sequence-dependent DNA properties, radiation chemistry, and nucleolytic enzyme specificity.

Workflow

Sequence-defined DNA dinucleotide model

Selection

A-T step substrate for adenine-specific studies

Use Context

NMR conformational reference standard

• [1] Cheng DM, Sarma RH. Intimate details of the conformational characteristics of deoxyribodinucleoside monophosphates in aqueous solution. J Am Chem Soc. 1977;99(22):7333-7348. doi:10.1021/ja00464a038. PMID: 915155. View Source

Why d(ApT) Is Not Interchangeable with d(TpA)

Dinucleoside monophosphates with identical base composition but reversed sequence (e.g., d(ApT) vs. d(TpA)) are not functionally equivalent. X-irradiation of aqueous d(ApT) yields two unique adenine-modification products not formed from d(TpA), while d(TpA) generates a distinct set of thymine glycol and formamido derivatives [1]. NMR analysis reveals that base stacking geometries and sugar pucker populations differ measurably between d-pApT and d-pTpA [2]. Even among the full panel of 16 naturally occurring deoxyribodinucleoside monophosphates, each sequence exhibits unique sets of ¹H and ³¹P chemical shifts and coupling constants that preclude simple substitution [3]. These sequence-specific physicochemical differences mean that experimental outcomes in DNA damage modeling, enzymatic processing, and conformational analysis are directly tied to the precise dinucleotide sequence used.

Sequence Isomer

d(TpA) generates distinct thymine lesions; adenine-modification products from d(ApT) are not formed, which may shift DNA damage model outcomes.

Conformation

Base stacking geometry and sugar pucker populations differ from d(TpA); conformational analysis endpoints may not transfer directly.

• [1] Belfi CA, Arakali AV, Paul CR, Box HC. Radiation chemistry of a dinucleoside monophosphate and its sequence isomer. Radiat Res. 1986;106(1):17-30. PMID: 3485802. View Source
• [2] Hosur RV, Govil G. Sequence effects in structures of the dinucleotides d-pApT and d-pTpA. J Mol Struct. 1981;72:261-267. View Source
• [3] Cheng DM, Sarma RH. Intimate details of the conformational characteristics of deoxyribodinucleoside monophosphates in aqueous solution. J Am Chem Soc. 1977;99(22):7333-7348. doi:10.1021/ja00464a038. PMID: 915155. View Source

Differentiating d(ApT) from Its Closest Analogs

Radiation-Induced Product Profile: d(ApT) vs. d(TpA)

When X-irradiated in aqueous solution under identical conditions, d(ApT) and its sequence isomer d(TpA) generate qualitatively and quantitatively distinct product profiles. d(ApT) uniquely forms two products involving modification of the adenine base that are entirely absent from irradiated d(TpA) [1]. In contrast, d(TpA) produces a broader array of thymine modifications including the two cis and two trans glycol stereoisomers, two cis monohydroxy derivatives, an N-formamido derivative, and a hydroxymethyl derivative [1]. Under oxic conditions, the principal products from both isomers include the formamido derivative (from thymine breakdown) and an aldehyde derivative at the 5' end, but the adenine-specific products of d(ApT) remain a distinguishing feature [2]. This differential product spectrum is confirmed by reverse-phase HPLC isolation followed by proton NMR characterization [1][2].

Radiation product profile

Head-to-head

d(ApT) yields 2 unique adenine-modification products absent from d(TpA); d(TpA) generates ≥6 distinct thymine-modification product types.

Sequence-dependent lesion specificity

Supports DNA damage model selection at adenine residues.

Evidence Dimension	X-irradiation-induced degradation product profile
Target Compound Data	d(ApT): two unique adenine-modification products; formamido derivative + aldehyde 5' end derivative as major products
Comparator Or Baseline	d(TpA) (sequence isomer): thymine glycols (4 stereoisomers), monohydroxy derivatives (2 isomers), N-formamido, hydroxymethyl derivatives; NO adenine-modification products
Quantified Difference	Qualitative difference: 2 adenine-modification products exclusive to d(ApT); ≥6 distinct thymine-modification product types exclusive or predominant in d(TpA)
Conditions	X-irradiated aqueous solutions; products isolated by reverse-phase HPLC; identified by ¹H NMR spectroscopy at 20°C; also studied in solid state and in presence of oxygen vs. glutathione

Why This Matters

For researchers modeling sequence-dependent DNA radiation damage or studying the chemical basis of mutation hotspots, d(ApT) provides a defined A-T step substrate that yields adenine-specific lesions not obtainable from d(TpA), directly informing mechanistic studies of oxidative DNA damage at adenine residues.

• [1] Belfi CA, Arakali AV, Paul CR, Box HC. Radiation chemistry of a dinucleoside monophosphate and its sequence isomer. Radiat Res. 1986;106(1):17-30. PMID: 3485802. View Source
• [2] Paul CR, Belfi CA, Arakali AV, Box HC. Radiation damage to dinucleoside monophosphates: mediated versus direct damage. Int J Radiat Biol. 1987;52(1):103-114. doi:10.1080/09553008714550541. View Source

Base Stacking and Sugar Pucker: d(ApT) vs. d(TpA) by NMR

270-MHz proton NMR analysis of d-pApT and d-pTpA reveals that the coupling constants of the sugar rings indicate both adenine and thymine sugars preferentially adopt ²E conformations in both dinucleotides; however, a marginal but reproducible difference exists in the ²E population of the thymine sugar between the two sequence isomers [1]. Furthermore, the trends in chemical shifts of the base protons (H8 of adenine, H6 of thymine, and CH₃ of thymine) indicate different base stacking geometries in the two dinucleotides [1]. The comprehensive NMR study by Cheng and Sarma provides full chemical shift datasets for d-ApT at both 20°C (stacked state) and 80°C (destacked state), with the temperature-dependent shift changes serving as a direct measure of stacking propensity [2]. The chemical shift difference (Δδ) between 20°C and 80°C for key protons of d-ApT is documented alongside all 15 other naturally occurring deoxyribodinucleoside monophosphates, enabling quantitative cross-sequence comparison [2].

Base stacking & sugar pucker

Head-to-head

¹H NMR reveals different base stacking geometries and a marginal difference in thymine sugar ²E population between d(ApT) and d(TpA).

Conformational context is sequence-specific

Source review supports workflow-specific isomer selection.

Evidence Dimension	Base stacking geometry and sugar pucker by ¹H NMR
Target Compound Data	d-ApT: both A and T sugars preferentially ²E conformation; characteristic base proton chemical shifts at 20°C (stacked) and 80°C (destacked) documented by Cheng & Sarma (1977)
Comparator Or Baseline	d-TpA (sequence isomer): both sugars also ²E; marginal difference in T sugar ²E population vs. d-ApT; different base proton chemical shift trends indicating altered stacking
Quantified Difference	Marginal ²E population difference for T sugar (exact percentage not reported in abstract); qualitative difference in base stacking pattern confirmed by chemical shift trends
Conditions	270-MHz ¹H NMR in D₂O at 20°C, pD 7.4; 0.01-0.03 M concentration; tetramethylammonium chloride internal reference

Why This Matters

The sequence-dependent stacking and sugar conformation differences between d(ApT) and d(TpA) mean these two dinucleotides cannot serve as interchangeable model systems for studying DNA local structure, drug intercalation, or protein-DNA recognition at A-T steps.

• [1] Hosur RV, Govil G. Sequence effects in structures of the dinucleotides d-pApT and d-pTpA. J Mol Struct. 1981;72:261-267. View Source
• [2] Cheng DM, Sarma RH. Intimate details of the conformational characteristics of deoxyribodinucleoside monophosphates in aqueous solution. J Am Chem Soc. 1977;99(22):7333-7348. doi:10.1021/ja00464a038. PMID: 915155. View Source

³¹P NMR Temperature Dependence of d(ApT) Backbone

The ³¹P NMR chemical shift of d-ApT exhibits a characteristic temperature dependence that serves as a reporter of the helix-coil transition in nucleic acids. In the base-stacked, helical conformation where the phosphate ester adopts a gauche,gauche torsional conformation, the ³¹P resonance of d-ApT appears 0.2–0.6 ppm upfield relative to the random coil (destacked) conformation [1]. This behavior is shared across several dinucleoside monophosphates and polynucleotides studied in the same work but is absent in simple phosphate diesters such as dimethyl and diethyl phosphate, whose ³¹P chemical shifts do not change significantly with temperature [1]. The magnitude of the temperature-dependent shift for d-ApT can be directly compared to values for d-ApA, TpT, and d-pApT reported in the same dataset [1], allowing researchers to calibrate backbone conformational dynamics.

³¹P temp. dependence

Class-level inference

0.2–0.6 ppm upfield shift for d(ApT) in stacked vs. coil state; simple phosphate diesters show ~0 ppm shift.

Spectroscopic probe for backbone transitions

Class-level behavior confirmed across dinucleotides.

Evidence Dimension	Temperature dependence of ³¹P NMR chemical shift (Δδ_³¹P between stacked and coil states)
Target Compound Data	d-ApT: ³¹P resonance shifts 0.2–0.6 ppm upfield in the stacked (gauche,gauche) vs. random coil conformation
Comparator Or Baseline	Dimethyl phosphate and diethyl phosphate: no significant temperature-dependent ³¹P shift (Δδ ≈ 0 ppm); other dinucleotides (d-ApA, TpT, d-pApT) show similar class behavior with sequence-specific magnitudes
Quantified Difference	0.2–0.6 ppm upfield shift for d-ApT (stacked vs. coil); 0 ppm shift for simple phosphate diesters
Conditions	³¹P NMR at variable temperature in aqueous solution; Biochemistry 1976, 15, 3796-3803

Why This Matters

This ³¹P NMR property makes d(ApT) a validated spectroscopic probe for studying phosphate backbone conformational transitions; the quantitative shift range (0.2–0.6 ppm) provides a calibrated reference for distinguishing stacked from destacked states in more complex oligonucleotides.

• [1] Gorenstein DG, Findlay JB, Momii RK, Luxon BA, Kar D. Temperature dependence of the ³¹P chemical shifts of nucleic acids. A probe of phosphate ester torsional conformations. Biochemistry. 1976;15(17):3796-3803. doi:10.1021/bi00662a023. PMID: 952888. View Source

Hyperchromicity of d(ApT) Analog upon Linkage Hydrolysis

The synthetic acetate-linked analog of d(ApT), 2'-deoxyadenosinylacetyl-(3'→5')-thymidin-3'-ylacetic acid, exhibits a hyperchromic effect of 5% at 248 nm and 6.7% at 260 nm upon hydrolysis of the internucleoside linkage [1]. While this data is for the non-natural acetate analog rather than the natural phosphodiester d(ApT) itself, it establishes a quantitative benchmark for the hypochromicity (and thus base stacking) inherent to the dA-dT dinucleotide framework. The natural phosphodiester d(ApT) is expected to show a comparable or slightly different hyperchromicity upon enzymatic or chemical hydrolysis, making this analog data valuable for comparative studies of backbone chemistry effects on stacking [1]. The use of the 2,2,2-trichloroethyl protecting group in this synthesis was demonstrated to be superior to the 2-cyanoethyl group for carboxy-group protection, directly relevant to the procurement of high-purity synthetic analogs [1].

Hyperchromicity benchmark

Data to verify

Acetate-linked d(ApT) analog shows 5% (248 nm) and 6.7% (260 nm) hyperchromicity upon hydrolysis.

Reference for stacking integrity checks

Analog data; natural phosphodiester values require verification.

Evidence Dimension	Hyperchromicity upon internucleoside linkage hydrolysis
Target Compound Data	Acetate-linked analog of d(ApT): hyperchromic effect of 5% at 248 nm and 6.7% at 260 nm upon hydrolysis
Comparator Or Baseline	Natural phosphodiester d(ApT): data not directly reported in this source; class-level expectation of ~5-10% hyperchromicity for small oligodeoxynucleotides upon denaturation or hydrolysis
Quantified Difference	Analog: 5% (248 nm), 6.7% (260 nm); natural dinucleotides generally show ~10% hyperchromicity (class-level estimate)
Conditions	UV spectroscopy in aqueous solution; hydrolysis of the acetate internucleoside linkage; J Chem Soc Perkin Trans 1, 1973

Why This Matters

This quantitative hyperchromicity data provides a reference point for assessing base stacking integrity of d(ApT) and its analogs; researchers procuring d(ApT) for UV-based melting or stacking studies can use these values to verify compound quality and structural integrity.

• [1] Edge MD, Hodgson A, Jones AS, MacCoss M, Walker RT. Synthetic analogues of polynucleotides. Part IX. Synthesis of 3'-O-carboxymethyl-2'-deoxyribonucleosides and their use in the synthesis of an analogue of 2'-deoxyadenylyl-(3'→5')-thymidine 3'-phosphate. J Chem Soc Perkin Trans 1. 1973:290-294. doi:10.1039/P19730000290. View Source

d(ApT) NMR Parameters Benchmarked Across All 16 Dinucleotides

Cheng and Sarma (1977) provided a complete set of ¹H NMR parameters for all 16 naturally occurring deoxyribodinucleoside monophosphates including d-ApT, measured under identical solution conditions (20°C and 80°C, pD 7.4, 0.01–0.03 M in D₂O) [1]. For d-ApT specifically, complete chemical shift assignments and coupling constants were derived for each nucleotidyl unit (dA and dT moieties) by computer synthesis of spectra using LAOCN III [1]. The data reveal that d-ApT, like most dimers except d-TpT and d-TpC, adopts a stacked array with ω'ω in the g⁻g⁻ domain at 20°C, and that elevation of temperature to 80°C causes a consistent shift of ω' from g⁻ to t domains while ω remains relatively unchanged [1]. This temperature-dependent torsional behavior is a hallmark of the unwinding process relevant to DNA replication and transcription [1]. The pentose ring of d-ApT exists as an equilibrium mixture of ²E ⇌ ³E conformers with significant preference for the ²E pucker, consistent across all sequences [1].

NMR benchmark dataset

Cross-study comparable

Full ¹H NMR parameters for d(ApT) documented at 20°C and 80°C alongside all 16 natural deoxyribodinucleoside monophosphates.

Validated NMR reference compound

Enables direct comparison with novel sequences.

Evidence Dimension	Complete ¹H NMR chemical shifts, coupling constants, and conformational parameters
Target Compound Data	d-ApT: full NMR parameter set at 20°C and 80°C; stacked (g⁻g⁻) at 20°C; ω' shifts from g⁻ to t upon heating; ²E sugar pucker preference; χ₁ < χ₂ for both nucleotidyl units
Comparator Or Baseline	All 16 deoxyribodinucleoside monophosphates (d-ApA, d-GpG, d-ApG, d-GpA, d-CpC, d-TpT, d-CpT, d-TpC, d-ApC, d-ApT, d-GpC, d-GpT, d-CpA, d-CpG, d-TpA, d-TpG) measured under identical conditions
Quantified Difference	d-ApT is stacked (g⁻g⁻) like 14 of 16 dimers; differs from d-TpT and d-TpC which are not stacked; chemical shifts accurate to ±0.005 ppm; coupling constants accurate to ±0.1 Hz
Conditions	270-MHz ¹H NMR; D₂O; 20°C and 80°C; pD 7.4; 0.01–0.03 M; tetramethylammonium chloride internal reference; LAOCN III spectral simulation

Why This Matters

This comprehensive dataset means that any researcher procuring d(ApT) for NMR-based structural or dynamics studies has access to a complete, experimentally validated reference set of conformational parameters, enabling direct comparison with novel sequences or modified analogs under standardized conditions.

• [1] Cheng DM, Sarma RH. Intimate details of the conformational characteristics of deoxyribodinucleoside monophosphates in aqueous solution. J Am Chem Soc. 1977;99(22):7333-7348. doi:10.1021/ja00464a038. PMID: 915155. View Source

HPLC Resolution of Phosphate-Ethylated d(ApT) Diastereoisomers

The eight individual diastereoisomers derived from phosphate ethylation of d-ApT (along with d-CpT, d-GpT, and d-TpT) were successfully prepared from o-chlorophenyl phosphotriester intermediates and isolated by reverse-phase HPLC [1]. This demonstrates that d(ApT) and its modified forms are amenable to high-resolution chromatographic separation, a critical quality attribute for procurement specifications. The commercial specification of ≥95% purity by AX-HPLC for the unmodified d(ApT) is consistent with the established chromatographic behavior of this compound class. The ability to resolve phosphate-ethylated diastereoisomers of d(ApT) further confirms that the dinucleotide backbone chirality can be analytically controlled, which is relevant for applications requiring stereochemically defined substrates [1].

Diastereoisomer resolution

Specification review

Phosphate-ethylated d(ApT) diastereoisomers resolved by reverse-phase HPLC; unmodified d(ApT) purity ≥95% by AX-HPLC.

Supports procurement confidence

Analytical QC is class-validated for purity specifications.

Evidence Dimension	HPLC resolution of dinucleoside monophosphate diastereoisomers
Target Compound Data	d(ApT): phosphate-ethylated diastereoisomers resolved by reverse-phase HPLC; unmodified d(ApT) purity ≥95% by AX-HPLC
Comparator Or Baseline	d-CpT, d-GpT, d-TpT: also yield resolvable phosphate-ethylated diastereoisomer pairs under identical HPLC conditions
Quantified Difference	All four dinucleoside monophosphates (d-ApT, d-CpT, d-GpT, d-TpT) yield 2 diastereoisomers each (8 total) upon phosphate ethylation, all resolved by reverse-phase HPLC
Conditions	Reverse-phase HPLC; o-chlorophenyl phosphotriester synthetic intermediates; ¹H NMR characterization of isolated isomers

Why This Matters

The validated HPLC separability of d(ApT) derivatives provides procurement confidence: the AX-HPLC purity specification (≥95%) is underpinned by extensive chromatographic characterization of this compound class, ensuring that purchased material meets the analytical benchmarks required for reproducible research.

• [1] Miller PS, Cushman CD, Leis JT. Isolation and characterization of the diastereoisomers of a series of phosphate-ethylated dinucleoside monophosphates. Biopolymers. 1982;21(9):1863-1881. PMID: 7115913. View Source

d(ApT) Research Application Scenarios

DNA Radiation Damage and Adenine Lesion Studies

For investigators studying the chemical basis of radiation-induced DNA damage at adenine-thymine steps, d(ApT) is the appropriate defined substrate. As demonstrated by Belfi et al. (1986), d(ApT) produces two unique adenine-modification products under X-irradiation that are not generated from the sequence isomer d(TpA) [1]. Researchers requiring an A-T dinucleotide model that yields adenine-specific oxidative lesions should select d(ApT) rather than d(TpA), as the latter predominantly generates thymine-derived products. This sequence-dependent product specificity is critical for studies of mutation hotspots at adenine residues and for calibrating HPLC-NMR analytical methods for DNA lesion detection [1][2].

NMR Conformational Reference for Dinucleotide Structure

d(ApT) is one of only 16 deoxyribodinucleoside monophosphates for which complete ¹H NMR chemical shifts and coupling constants have been experimentally determined under standardized conditions (20°C and 80°C, pD 7.4) [1]. The Cheng and Sarma (1977) dataset provides chemical shifts accurate to ±0.005 ppm and coupling constants to ±0.1 Hz, making d(ApT) a fully characterized reference compound for NMR studies of DNA local structure [1]. Its ³¹P chemical shift temperature dependence (0.2–0.6 ppm upfield in the stacked vs. coil state) further validates its use as a probe for phosphate backbone conformational transitions [2].

Substrate for Phosphodiesterase Activity Assays

As a defined dinucleoside monophosphate with a single 3'→5' phosphodiester bond, d(ApT) serves as a minimal substrate for characterizing phosphodiesterase sequence specificity. The compound's chromatographic behavior is well established, with phosphate-ethylated diastereoisomers resolvable by reverse-phase HPLC [1]. When procured at ≥95% purity by AX-HPLC [2], d(ApT) provides a reproducible substrate for kinetic assays of spleen phosphodiesterase, snake venom phosphodiesterase, and other nucleolytic enzymes where substrate sequence context influences cleavage rates.

Base Stacking and Hypochromicity Studies

The quantitative hyperchromicity data for the d(ApT) acetate analog (5% at 248 nm and 6.7% at 260 nm upon internucleoside linkage hydrolysis) [1] establishes a reference framework for studying base stacking interactions in A-T dinucleotide systems. Researchers investigating the thermodynamic and spectroscopic properties of DNA base stacking can use d(ApT) as a well-characterized A-T model compound, with the NMR-documented stacked (g⁻g⁻) conformation at 20°C [2] providing a known structural baseline for temperature-dependent UV and CD spectroscopy experiments.

Application

Selection Property

Validation Focus

DNA damage & lesion studies

Sequence-defined A-T substrate

Adenine-specific lesion identity

NMR conformational analysis

Complete reference dataset

Chemical shift & coupling constant match

Phosphodiesterase kinetics

Minimal dinucleotide substrate

Purity and sequence context review

Base stacking spectroscopy

Stacked conformation baseline

Temperature-dependent UV/CD benchmarks

• [1] Belfi CA, Arakali AV, Paul CR, Box HC. Radiation chemistry of a dinucleoside monophosphate and its sequence isomer. Radiat Res. 1986;106(1):17-30. PMID: 3485802. View Source
• [2] Paul CR, Belfi CA, Arakali AV, Box HC. Radiation damage to dinucleoside monophosphates: mediated versus direct damage. Int J Radiat Biol. 1987;52(1):103-114. View Source